Cas no 2096997-63-4 (1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl-)

• Product Name: 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl-
• CAS No: 2096997-63-4
• MF: C₁₃H₁₆BF₃O₃
• MW: 288.070554733276
• MDL: MFCD09909105
• CID: 5212947
• Update Time: 2025-10-31

1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl-

• MDL： MFCD09909105
• Inchi： 1S/C13H16BF3O3/c1-12(2)7-19-14(20-8-12)11-5-4-9(18-3)6-10(11)13(15,16)17/h4-6H,7-8H2,1-3H3
• InChI Key： DXQAVMJHQUHHQN-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COB1C1=CC=C(OC)C=C1C(F)(F)F

Additional information on 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl-

Introduction to 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl- (CAS No. 2096997-63-4)

The compound 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl-, identified by its CAS number 2096997-63-4, is a specialized organoboron derivative that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of dioxaborinane derivatives, which are known for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling process. The presence of a 4-methoxy-2-(trifluoromethyl)phenyl substituent and a 5,5-dimethyl group enhances its reactivity and makes it a valuable intermediate in the synthesis of complex organic molecules.

In recent years, organoboron compounds have been extensively studied due to their role in the development of novel pharmaceuticals and agrochemicals. The Suzuki-Miyaura coupling, a palladium-catalyzed reaction between aryl or vinyl boronic acids/boronic esters and halogenated aromatic compounds, has become a cornerstone in organic synthesis. The boronic acid moiety in 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl- serves as an excellent nucleophile in this reaction, facilitating the formation of carbon-carbon bonds under mild conditions. This property is particularly advantageous in the construction of biaryl structures, which are common motifs in many biologically active compounds.

The 4-methoxy-2-(trifluoromethyl)phenyl group in this compound not only enhances its reactivity but also introduces specific electronic and steric properties that can influence the outcome of synthetic transformations. The methoxy group is known to be a good electron-donating group, which can activate the boronic acid towards coupling reactions. On the other hand, the trifluoromethyl group is a well-known electron-withdrawing group that can influence the electronic properties of the aromatic ring, making it more susceptible to electrophilic attack. This combination of substituents makes 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl- a versatile building block for constructing complex molecules with tailored properties.

Recent advancements in the field of pharmaceutical chemistry have highlighted the importance of boron-containing compounds in drug discovery. Boronate esters and boronic acids have been incorporated into various therapeutic agents due to their unique chemical properties and biological activities. For instance, boroaryl compounds have shown promise as inhibitors of tyrosine kinases and other enzymes involved in cancer metabolism. The compound 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl- could potentially be used in the synthesis of such agents by serving as a precursor for further functionalization via cross-coupling reactions.

The 5,5-dimethyl group in this compound contributes to its steric environment, influencing both its reactivity and solubility characteristics. This substitution pattern can help to stabilize reactive intermediates during synthetic transformations and may also affect the pharmacokinetic properties of any derivatives synthesized from it. The dimethyl groups are often used to enhance lipophilicity and improve solubility in organic solvents commonly used in synthetic chemistry.

In addition to its utility in cross-coupling reactions, 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl- has potential applications in materials science. Boron-containing polymers and materials have been explored for their unique electronic and optical properties. The incorporation of this compound into polymer backbones could lead to novel materials with enhanced thermal stability or conductivity.

The synthesis of this compound typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation followed by boronation using organolithium or Grignard reagents. The presence of sensitive functional groups necessitates an inert atmosphere and precise control over reaction conditions to prevent side reactions.

Recent research has also focused on green chemistry approaches to improve the sustainability of boron-containing compound synthesis. Efforts have been made to develop catalytic systems that minimize waste and reduce energy consumption. For example, transition metal-free coupling reactions have been explored as alternatives to traditional palladium-catalyzed methods.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on organoboron chemistry. The development of next-generation drugs often relies on innovative synthetic strategies that leverage the unique properties of boron-containing compounds. The compound 1,3,2-Dioxaborinane, 2-[4-methoxy-2-(trifluoromethyl)phenyl]-5,5-dimethyl- represents a promising starting point for such endeavors.

In conclusion,1 ,3 , 2 - Dioxaborinane , 2 - [ 4 - methoxy - 2 - ( trifluoromethyl ) phenyl ] - 5 , 5 - dimethyl - ( CAS No . 2096997 -63 - 4 ) is a versatile organoboron derivative with significant potential applications in synthetic chemistry and pharmaceutical research . Its unique structural features make it an excellent candidate for cross-coupling reactions , drug development , and materials science . As research continues to uncover new applications for boron-containing compounds , this compound is likely to play an increasingly important role in future chemical innovations .